Cas no 1171408-38-0 (N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide)

• Product Name: N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide
• CAS No: 1171408-38-0
• MF: C₁₄H₁₉N₅O₂
• MW: 289.332962274551
• CID: 5894872
• PubChem ID: 44070041
• Update Time: 2025-10-19

N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• F5074-0044
• N-[5-(2,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexanecarboxamide
• AKOS024495059
• N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]cyclohexanecarboxamide
• N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide
• 1171408-38-0

• Inchi： 1S/C14H19N5O2/c1-9-8-11(19(2)18-9)13-16-17-14(21-13)15-12(20)10-6-4-3-5-7-10/h8,10H,3-7H2,1-2H3,(H,15,17,20)
• InChI Key： IQWIJYFYVZUXOQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1=NN=C(C2=CC(C)=NN2C)O1

Computed Properties

• Exact Mass: 289.15387487g/mol
• Monoisotopic Mass: 289.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide

Introduction to N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide and Its Significance in Modern Chemical Biology

N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide, with the CAS number 1171408-38-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The unique combination of heterocyclic moieties—specifically the 1,3-dimethyl-1H-pyrazole and 1,3,4-oxadiazole rings—along with the cyclohexanecarboxamide moiety, contributes to its multifaceted biological activities.

The 1,3-dimethyl-1H-pyrazole moiety is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways. Its structural stability and ability to interact with biological targets make it a valuable component in the design of novel therapeutic agents. In contrast, the 1,3,4-oxadiazole ring is another heterocycle that has demonstrated significant promise in medicinal chemistry. Oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of these two heterocycles into a single molecule like N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide suggests a synergistic effect that could enhance its pharmacological profile.

The cyclohexanecarboxamide functional group further contributes to the compound's complexity and potential biological activity. Amide linkages are commonly found in biologically active molecules and often play a crucial role in mediating interactions with biological targets. The presence of this moiety in N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide may contribute to its ability to modulate specific enzymatic or receptor interactions. This structural feature makes it an attractive candidate for further investigation in the context of drug discovery.

Recent advancements in chemical biology have highlighted the importance of structure-based drug design. Computational methods and high-throughput screening have enabled researchers to rapidly identify promising candidates for further development. N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide fits well within this paradigm due to its complex and potentially bioactive structure. The combination of computational modeling with experimental validation has been instrumental in understanding the mechanisms of action for such compounds.

In particular, the study of heterocyclic compounds has seen significant growth in recent years. Heterocycles are known for their ability to exhibit a wide range of biological activities due to their diverse electronic properties and structural versatility. The 1,3-dimethyl-1H-pyrazole and 1,3,4-oxadiazole moieties in N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide are no exception. These heterocycles have been shown to interact with various biological targets, including enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The cyclohexanecarboxamide moiety also plays a critical role in determining the compound's pharmacokinetic properties. Amide linkages are known to influence solubility, metabolic stability, and binding affinity. By incorporating this moiety into N-(5-(1,3-dimethyl-1H-pyrazol-5-yli)-cyclohexanecarboxamide), researchers aim to optimize these properties for better therapeutic efficacy. The balance between structural complexity and pharmacological activity is a key consideration in drug development.

The potential applications of N-(5-(1H-pyrazol - 5 - yl) - 13 , 4 - oxadiazolo - 12 - yl) - cyclohexanecarboxamide extend beyond traditional therapeutic areas. Its unique structure suggests potential utility in areas such as chemoprevention and precision medicine. The ability to modulate specific biological pathways with high selectivity is increasingly important as therapeutic strategies evolve towards more personalized approaches.

In conclusion，N-(5-(13 dimethyl - 11 H - pyrazolo - 15 yl) - 13 , 4 oxadiazolo - 12 yl) - cyclohexanecarboxamide represents a promising compound with significant potential in chemical biology and pharmaceutical research。 Its complex structure， characterized by the presence of multiple heterocyclic moieties， makes it an attractive candidate for further investigation。 The combination of computational methods， high-throughput screening， and experimental validation will be crucial in elucidating its mechanisms of action and exploring its therapeutic applications。 As research continues to advance， compounds like N-(5(13 dimethyl - 11 H - pyrazolo - 15 yl) - 13 , 4 oxadiazolo - 12 yl) - cyclohexanecarboxamide will play an increasingly important role in the development of novel therapeutic agents。